[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[3-[2-[2-[(E)-dec-2-enoyl]sulfanylethylcarbamoyl]ethylcarb
[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[3-[2-[2-[(E)-dec-2-enoyl]sulfanylethylcarbamoyl]ethylcarb
(2E)-Decenoyl-CoA, also known as (e)-S-2-decenoate or 2-trans-decenoyl-CoA, belongs to the class of organic compounds known as medium-chain 2-enoyl coas. These are organic compounds containing a coenzyme A substructure linked to a medium-chain 2-enoyl chain of 5 to 12 carbon atoms (2E)-Decenoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa) (2E)-Decenoyl-CoA has been primarily detected in urine. Within the cell, (2E)-decenoyl-CoA is primarily located in the cytoplasm (2E)-Decenoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, (2E)-decenoyl-CoA is involved in the fatty acid metabolism pathway (2E)-Decenoyl-CoA is also involved in several metabolic disorders, some of which include carnitine palmitoyl transferase deficiency (II), the mitochondrial Beta-oxidation OF medium chain saturated fatty acids pathway, trifunctional protein deficiency, and short chain acyl CoA dehydrogenase deficiency (scad deficiency).
Brand Name:
Vulcanchem
CAS No.:
10018-95-8
VCID:
VC0238881
InChI:
InChI=1S/C31H52N7O17P3S/c1-4-5-6-7-8-9-10-11-22(40)59-15-14-33-21(39)12-13-34-29(43)26(42)31(2,3)17-52-58(49,50)55-57(47,48)51-16-20-25(54-56(44,45)46)24(41)30(53-20)38-19-37-23-27(32)35-18-36-28(23)38/h10-11,18-20,24-26,30,41-42H,4-9,12-17H2,1-3H3,(H,33,39)(H,34,43)(H,47,48)(H,49,50)(H2,32,35,36)(H2,44,45,46)/b11-10+/t20-,24-,25-,26?,30-/m1/s1
SMILES:
CCCCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Molecular Formula:
C31H52N7O17P3S
Molecular Weight:
919.8 g/mol
[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[3-[2-[2-[(E)-dec-2-enoyl]sulfanylethylcarbamoyl]ethylcarb
CAS No.: 10018-95-8
Main Products
VCID: VC0238881
Molecular Formula: C31H52N7O17P3S
Molecular Weight: 919.8 g/mol
CAS No. | 10018-95-8 |
---|---|
Product Name | [(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[3-[2-[2-[(E)-dec-2-enoyl]sulfanylethylcarbamoyl]ethylcarb |
Molecular Formula | C31H52N7O17P3S |
Molecular Weight | 919.8 g/mol |
IUPAC Name | S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-dec-2-enethioate |
Standard InChI | InChI=1S/C31H52N7O17P3S/c1-4-5-6-7-8-9-10-11-22(40)59-15-14-33-21(39)12-13-34-29(43)26(42)31(2,3)17-52-58(49,50)55-57(47,48)51-16-20-25(54-56(44,45)46)24(41)30(53-20)38-19-37-23-27(32)35-18-36-28(23)38/h10-11,18-20,24-26,30,41-42H,4-9,12-17H2,1-3H3,(H,33,39)(H,34,43)(H,47,48)(H,49,50)(H2,32,35,36)(H2,44,45,46)/b11-10+/t20-,24-,25-,26?,30-/m1/s1 |
Standard InChIKey | MGNBGCRQQFMNBM-VHTAIFHGSA-N |
Isomeric SMILES | CCCCCCC/C=C/C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
SMILES | CCCCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Canonical SMILES | CCCCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Physical Description | Solid |
Description | (2E)-Decenoyl-CoA, also known as (e)-S-2-decenoate or 2-trans-decenoyl-CoA, belongs to the class of organic compounds known as medium-chain 2-enoyl coas. These are organic compounds containing a coenzyme A substructure linked to a medium-chain 2-enoyl chain of 5 to 12 carbon atoms (2E)-Decenoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa) (2E)-Decenoyl-CoA has been primarily detected in urine. Within the cell, (2E)-decenoyl-CoA is primarily located in the cytoplasm (2E)-Decenoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, (2E)-decenoyl-CoA is involved in the fatty acid metabolism pathway (2E)-Decenoyl-CoA is also involved in several metabolic disorders, some of which include carnitine palmitoyl transferase deficiency (II), the mitochondrial Beta-oxidation OF medium chain saturated fatty acids pathway, trifunctional protein deficiency, and short chain acyl CoA dehydrogenase deficiency (scad deficiency). |
PubChem Compound | 5280768 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume